![molecular formula C20H14ClFN2O2 B259002 N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide](/img/structure/B259002.png)
N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide
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Overview
Description
N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride ion channel that plays a crucial role in regulating salt and water balance in epithelial tissues, including the lungs, pancreas, and intestines. CFTR dysfunction is the underlying cause of cystic fibrosis (CF), a life-threatening genetic disease that affects approximately 70,000 people worldwide. CFTRinh-172 has been extensively studied as a potential therapeutic agent for CF and other diseases that involve CFTR dysfunction.
Mechanism of Action
N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide inhibits CFTR function by binding to a specific site on the CFTR protein, known as the cytosolic regulatory domain (R domain). The R domain is a large intracellular region of CFTR that plays a crucial role in regulating CFTR channel activity. This compound binding to the R domain prevents the activation of CFTR by cAMP and other signaling molecules, leading to a decrease in chloride ion transport across epithelial cells.
Biochemical and Physiological Effects:
This compound has been shown to inhibit CFTR function in various epithelial tissues, including airway epithelia, pancreatic ducts, and intestinal cells. This compound has been shown to decrease airway surface liquid volume, reduce mucus secretion, and improve ciliary beat frequency in CF airway epithelial cells. This compound has also been shown to improve pancreatic ductal fluid secretion and reduce intestinal fluid secretion in CF animal models.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide is a highly specific and potent inhibitor of CFTR function, making it a valuable tool compound for studying CFTR physiology and pathophysiology. This compound has been extensively characterized in vitro and in vivo, and its mechanism of action is well understood. However, this compound has some limitations as a tool compound, including its potential off-target effects and its inability to fully restore CFTR function in CF cells.
Future Directions
There are several future directions for N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide research. One direction is to further optimize the synthesis method and improve the pharmacokinetic and pharmacodynamic properties of this compound to enhance its therapeutic potential for CF and other diseases. Another direction is to investigate the potential of this compound as a tool compound for studying other ion channels and transporters that are involved in epithelial ion transport. Finally, this compound could be used in combination with other CFTR modulators to develop personalized therapies for CF patients with different CFTR mutations.
Synthesis Methods
N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide was first synthesized by a team of researchers led by Dr. Alan Verkman at the University of California, San Francisco. The synthesis method involves the reaction of 4-chloroaniline with 2-fluorobenzoyl chloride to form N-(4-chlorophenyl)-2-fluorobenzamide, which is then reacted with ammonium acetate to form this compound. The synthesis method has been optimized and improved by several research groups, and this compound is now commercially available from various chemical suppliers.
Scientific Research Applications
N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide has been extensively studied in vitro and in vivo as a tool compound to investigate the physiological and pathophysiological roles of CFTR. This compound has been used to study the regulation of CFTR by various signaling pathways, including cAMP, Ca2+, and protein kinase C (PKC). This compound has also been used to study the functional consequences of CFTR mutations that cause CF, such as the ΔF508 mutation, which is the most common CF-causing mutation. This compound has been shown to rescue ΔF508-CFTR function in vitro and in vivo, and is currently being evaluated in clinical trials as a potential therapeutic agent for CF.
properties
Molecular Formula |
C20H14ClFN2O2 |
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Molecular Weight |
368.8 g/mol |
IUPAC Name |
N-(4-chlorophenyl)-2-[(2-fluorobenzoyl)amino]benzamide |
InChI |
InChI=1S/C20H14ClFN2O2/c21-13-9-11-14(12-10-13)23-20(26)16-6-2-4-8-18(16)24-19(25)15-5-1-3-7-17(15)22/h1-12H,(H,23,26)(H,24,25) |
InChI Key |
UVWCFAUGUUADDW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3F |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
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